Cas no 105529-58-6 (1-Bromo-3-fluoro-4-(trifluoromethoxy)benzene)

• Product Name: 1-Bromo-3-fluoro-4-(trifluoromethoxy)benzene
• CAS No: 105529-58-6
• MF: C₇H₃BrF₄O
• MW: 258.995735406876
• MDL: MFCD01861132
• CID: 62550
• PubChem ID: 2782217
• Update Time: 2025-05-19

1-Bromo-3-fluoro-4-(trifluoromethoxy)benzene Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-fluoro-1-(trifluoromethoxy)benzene
• -4-Bromo-2-fluoro-1-(trifluoromethoxy)benzene
• 4-(Trifluoromethoxy)-3-fluorobromobenzene
• 1-Brom-3-fluor-4-trifluormethoxybenzol
• 2-Fluoro-4-bromotrifluoromethoxybenzene
• 1-Bromo-3-fluoro-4-(trifluoromethoxy)benzene
• 4-Bromo-2-fluoro(trifluoromethoxy)benzene
• Bromofluorotrifluoromethoxybenzene
• 2-[4-(BroMoMethyl)phenyl]propionic Acid
• AKOS005063470
• PS-7378
• CS-W002836
• MFCD01861132
• FT-0642599
• 3-fluoro-4-trifluoromethoxyphenylbromide
• NS00001121
• 3-Fluoro-4-(trifluoromethoxy)bromobenzene
• SY020764
• 3-fluoro-4-trifluoromethoxybromobenzene
• SCHEMBL425877
• A1990
• FT-0654400
• 3-fluoro-4-trifluoromethoxy bromobenzene
• EN300-142179
• Benzene, 4-bromo-2-fluoro-1-(trifluoromethoxy)-
• B3808
• DTXSID20381984
• 4-Bromo-2-fluoro-1-trifluoromethoxybenzene
• J-504423
• AM61275
• 105529-58-6
• AC-13879
• STL554571
• 2-fluoro-4-bromo-(trifluoromethoxy)benzene
• BBL100777
• DB-019074
• 2-Fluoro-4-bromotrifluoromethoxybenzene;1-Bromo-3-fluoro-4-trifluoromethoxybenzene
• DB-023684

• MDL： MFCD01861132
• Inchi： 1S/C7H3BrF4O/c8-4-1-2-6(5(9)3-4)13-7(10,11)12/h1-3H
• InChI Key： SBSFDYRKNUCGBZ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)F)OC(F)(F)F

Computed Properties

• Exact Mass: 257.93000
• Monoisotopic Mass: 257.93
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.9
• Topological Polar Surface Area: 9.2A^2

Experimental Properties

• Color/Form: colorless liquid
• Density: 1.71
• Melting Point: No data available
• Boiling Point: 175.3°C at 760 mmHg
• Flash Point: 72.5±10.2 °C
• Refractive Index: 1.4470
• PSA: 9.23000
• LogP: 3.48680
• Solubility: Not determined

1-Bromo-3-fluoro-4-(trifluoromethoxy)benzene Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305
  P351
  P338,P302
  P352,P321,P405,P501A
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S26; S36/37/39
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38
• Safety Term：S26-S36/37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 1-Bromo-3-fluoro-4-(trifluoromethoxy)benzene

1-Bromo-3-fluoro-4-(trifluoromethoxy)benzene: A Comprehensive Overview

The compound with CAS No. 105529-58-6, commonly referred to as 1-Bromo-3-fluoro-4-(trifluoromethoxy)benzene, is a highly specialized aromatic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique substitution pattern on the benzene ring, featuring a bromine atom at position 1, a fluorine atom at position 3, and a trifluoromethoxy group (-OCF₃) at position 4. The combination of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable building block in various chemical syntheses.

1-Bromo-3-fluoro-4-(trifluoromethoxy)benzene exhibits a high degree of chemical stability due to the electron-withdrawing nature of its substituents. The trifluoromethoxy group, in particular, is known for its strong electron-withdrawing effect, which enhances the stability of the benzene ring against electrophilic substitution reactions. This property makes the compound particularly useful in applications where resistance to chemical degradation is critical.

Recent studies have highlighted the potential of 1-Bromo-3-fluoro-4-(trifluoromethoxy)benzene as an intermediate in the synthesis of advanced materials, such as organic light-emitting diodes (OLEDs) and high-performance polymers. Researchers have demonstrated that the compound can be effectively incorporated into polymer backbones to enhance their thermal stability and mechanical properties. For instance, a study published in *Advanced Materials* in 2023 reported that the incorporation of this compound into polyimide matrices significantly improved their thermal resistance, making them suitable for use in high-temperature applications.

In addition to its role in materials science, 1-Bromo-3-fluoro-4-(trifluoromethoxy)benzene has also found applications in medicinal chemistry. Its unique electronic properties make it an ideal candidate for use as a pharmacophore in drug design. A recent study conducted by researchers at the University of California, Los Angeles (UCLA), explored the use of this compound as a lead molecule in the development of novel antiviral agents. The study revealed that derivatives of this compound exhibited potent antiviral activity against several strains of influenza virus.

The synthesis of 1-Bromo-3-fluoro-4-(trifluoromethoxy)benzene typically involves a multi-step process that begins with bromination of an appropriately substituted benzene derivative. The introduction of the trifluoromethoxy group is often achieved through nucleophilic aromatic substitution reactions, which require precise control over reaction conditions to ensure high yields and product purity. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound.

From an environmental perspective, 1-Bromo-3-fluoro-4-(trifluoromethoxy)benzene demonstrates low toxicity and minimal bioaccumulation potential, making it suitable for use in applications where environmental safety is a concern. Regulatory agencies have classified this compound as non-hazardous under standard operating conditions, provided appropriate handling and storage protocols are followed.

In conclusion, 1-Bromo-3-fluoro-4-(trifluoromethoxy)benzene (CAS No. 105529-58-6) is a versatile and valuable compound with a wide range of applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, continue to expand its utility in both academic research and industrial settings. As research into this compound progresses, it is anticipated that new and innovative uses will emerge, further solidifying its importance in modern chemistry.